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Compound of Interest

Compound Name: Sanggenol L

CAS No.: 329319-20-2

Cat. No.: B1246199

Get Quote

Executive Summary
Sanggenol L (CAS: 329319-20-2) is a bioactive prenylated flavonoid isolated from the root

bark of Morus alba (White Mulberry).[1][2][3] Unlike generic flavonoids that act primarily as

antioxidants, Sanggenol L exhibits a distinct, multi-modal pharmacological profile

characterized by its ability to modulate complex signaling networks governing cell survival and

death.

Its therapeutic potential is defined by three primary mechanisms of action:

Dual-Mode Apoptosis Induction: It triggers both caspase-dependent (via mitochondrial

pathway) and caspase-independent (via AIF/Endo G) apoptosis.

Signal Transduction Modulation: It acts as a potent inhibitor of the PI3K/Akt/mTOR and NF-

κB axes, critical drivers in prostate and ovarian malignancies.

Mitophagy Blockade: A novel mechanism observed in glioblastoma, where it enhances

chemosensitivity by disrupting autophagic flux via the TRIM16-OPTN axis.[4]
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This guide provides a comprehensive technical analysis of Sanggenol L, synthesizing

physicochemical data, mechanistic pathways, and validated experimental protocols for

laboratory application.

Chemical Identity & Physicochemical Properties[5]
Sanggenol L is a flavanone derivative featuring a specific isoprenyl substitution pattern that

enhances its lipophilicity and membrane permeability compared to non-prenylated glycosides.

Table 1: Physicochemical Profile

Property Specification

Chemical Name Sanggenol L

IUPAC Name

2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-

(4-methylpent-3-enyl)-2,3-dihydropyrano[2,3-

h]chromen-4-one

CAS Number 329319-20-2

Molecular Formula C₂₅H₂₆O₆

Molecular Weight 422.47 g/mol

Appearance Yellow Powder

Solubility
Soluble in DMSO (>10 mM), Methanol, Ethanol;

Insoluble in water.[5]

Purity Standard ≥98% (HPLC) recommended for bioassays.

Storage -20°C (Desiccated, protected from light).

Pharmacodynamics: Mechanisms of Action
Sanggenol L functions as a pleiotropic agent. Its efficacy is not limited to a single receptor but

rather stems from its ability to destabilize oncogenic signaling nodes.

Prostate Cancer: PI3K/Akt/mTOR & p53 Axis
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In human prostate cancer cells (e.g., RC-58T, PC-3), Sanggenol L acts as a dual-inducer of

cell cycle arrest and apoptosis.[6]

Kinase Inhibition: It suppresses the phosphorylation of PI3K, Akt (Ser473), and mTOR,

effectively shutting down the primary survival pathway.

p53 Activation: It upregulates p53 and its downstream effector p21, leading to G2/M phase

cell cycle arrest.

Caspase-Independent Death: Uniquely, it induces the nuclear translocation of Apoptosis-

Inducing Factor (AIF) and Endonuclease G (Endo G), triggering DNA fragmentation

independent of the classical caspase cascade.

Ovarian Cancer: NF-κB Suppression
In ovarian carcinoma lines (A2780, SKOV-3), the compound targets the inflammatory

microenvironment.

NF-κB Blockade: It inhibits the phosphorylation of IκBα, preventing the nuclear translocation

of the p65 NF-κB subunit.[7] This downregulates anti-apoptotic genes such as Bcl-2 and

Cyclin D1.[7]

Caspase Activation: It triggers the intrinsic mitochondrial pathway, evidenced by the cleavage

of Caspase-9, Caspase-3, and PARP.

Glioblastoma: The TRIM16-OPTN Mitophagy Axis
A critical finding in glioblastoma (GBM) research is Sanggenol L's ability to overcome

Temozolomide (TMZ) resistance.

Mechanism: It upregulates TRIM16 (Tripartite Motif Containing 16), an E3 ubiquitin ligase.[4]

Effect: TRIM16 targets Optineurin (OPTN) for proteasomal degradation. Since OPTN is a

key mitophagy receptor, its depletion blocks mitochondrial autophagy (mitophagy),

preventing cancer cells from recycling damaged mitochondria to survive chemotherapy

stress.
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Visualization of Signaling Pathways[9]
Diagram 1: The Apoptotic & Survival Signaling Network
This diagram illustrates the convergence of Sanggenol L's effects on PI3K/Akt and NF-κB

pathways leading to apoptosis.
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Caption: Sanggenol L inhibits survival signaling (PI3K/NF-κB) while activating pro-apoptotic

p53/Bax axes.[7][8][9]

Diagram 2: The Mitophagy Blockade Mechanism
(Glioblastoma)
This diagram details the specific mechanism involving TRIM16 and Optineurin.

Sanggenol L TRIM16
(E3 Ubiquitin Ligase)

Upregulates Expression Optineurin (OPTN)
(Mitophagy Receptor)

Targets for Degradation Ubiquitination & 
Proteasomal Degradation Mitophagy Flux

Blocks Chemosensitivity
(to Temozolomide)

Inhibition Enhances

Click to download full resolution via product page

Caption: Sanggenol L enhances drug sensitivity by upregulating TRIM16, degrading OPTN,

and blocking mitophagy.[2][4][10][5][6][7][8][11][9][12]

Quantitative Efficacy Profile
The following data summarizes the cytotoxicity profile of Sanggenol L across validated cancer

cell lines.

Table 2: Cytotoxicity (IC50) and Effective Dose Ranges
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Cancer Type Cell Line
Effective
Concentration

Key
Observation

Source

Prostate RC-58T 10 - 30 µM

Dose-dependent

reduction in p-

Akt/p-mTOR.

[1]

Ovarian A2780 ~20 µM (IC50)

Significant

increase in Sub-

G1 population.

[2]

Ovarian SKOV-3 20 - 30 µM

Blockade of NF-

κB nuclear

translocation.

[2]

Melanoma B16F10 10 - 30 µM

Induction of

apoptotic bodies;

Colony inhibition.

[3]

Glioblastoma U87MG 5 - 20 µM

Synergistic with

Temozolomide;

Mitophagy block.

[4]

Experimental Protocols
These protocols are designed for validation studies. Ensure all work is performed in a BSL-2

facility.

In Vitro Cytotoxicity Assay (SRB/MTT)
Purpose: To determine the IC50 value of Sanggenol L.

Seeding: Seed cells (e.g., A2780) at a density of

cells/well in 96-well plates. Incubate for 24 hours.

Treatment: Prepare Sanggenol L stock (100 mM in DMSO). Dilute in serial concentrations

(e.g., 0, 5, 10, 20, 40, 80 µM) in fresh media. Ensure final DMSO concentration is <0.1%.

Incubation: Treat cells for 48 hours at 37°C, 5% CO₂.
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Fixation (SRB Method): Fix cells with 10% cold trichloroacetic acid (TCA) for 1 hour at 4°C.

Wash 5x with water.

Staining: Stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid for 30 mins.

Solubilization: Wash with 1% acetic acid to remove unbound dye. Solubilize bound dye with

10 mM Tris base (pH 10.5).

Read: Measure absorbance at 510 nm. Calculate % viability relative to DMSO control.

Western Blotting for Signaling Analysis
Purpose: To validate mechanism (e.g., PI3K/Akt inhibition).

Lysis: Lyse treated cells in RIPA buffer supplemented with protease/phosphatase inhibitor

cocktails (e.g., PMSF, Na₃VO₄).

Quantification: Determine protein concentration using BCA assay. Load 30–50 µg protein per

lane.

Electrophoresis: Resolve on 10-12% SDS-PAGE gels. Transfer to PVDF membranes.

Blocking: Block with 5% BSA in TBST for 1 hour (Milk may interfere with phospho-

antibodies).

Primary Antibodies: Incubate overnight at 4°C with:

Anti-p-Akt (Ser473) (1:1000)

Anti-p-mTOR (1:1000)

Anti-Cleaved Caspase-3 (1:1000)

Anti-β-actin (Loading Control)

Detection: Use HRP-conjugated secondary antibodies and ECL substrate. Visualize using a

chemiluminescence imaging system.
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Flow Cytometry: Annexin V/PI Apoptosis Assay
Purpose: To distinguish between early apoptosis, late apoptosis, and necrosis.

Treatment: Treat cells with Sanggenol L (IC50 concentration) for 24 hours.

Harvest: Trypsinize cells (gentle detachment) and wash with cold PBS.

Staining: Resuspend

cells in 100 µL Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

Incubation: Incubate for 15 mins at room temperature in the dark.

Analysis: Add 400 µL Binding Buffer and analyze immediately on a flow cytometer (Ex: 488

nm; Em: 530 nm for FITC, 620 nm for PI).

Q1 (Annexin-/PI+): Necrotic

Q2 (Annexin+/PI+): Late Apoptotic

Q3 (Annexin-/PI-): Live

Q4 (Annexin+/PI-): Early Apoptotic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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